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Compound of Interest

Compound Name: N-Ethyl-m-toluidine

Cat. No.: B127206 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

N-Ethyl-m-toluidine is a substituted aromatic amine that serves as a versatile chemical

intermediate. While its applications span various chemical syntheses, its primary and well-

documented role is in the production of dyes. This document explores the established

applications of N-Ethyl-m-toluidine and investigates its potential, though not widely

documented, use in the production of rubber chemicals.

Primary Application: Intermediate in Dye Synthesis
N-Ethyl-m-toluidine is a key precursor in the manufacturing of certain classes of dyes,

particularly acid dyes. These dyes are utilized for coloring protein fibers such as wool and silk,

as well as synthetic fibers like nylon and modified acrylics.[1]

Key Reactions and Pathways:

The synthesis of acid dyes often involves the diazotization of an aromatic amine followed by

coupling with a coupling agent. N-Ethyl-m-toluidine and its derivatives can act as coupling

components. For instance, N-Ethyl-N-benzyl-m-toluidine is a crucial intermediate for producing

Acid Blue dyes.[1] Another derivative, N-Ethyl, N-(3-sulfobenzyl) m-toluidine, is used to create

azo dyes that produce reddish-blue to blue-black colors.[2]
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The general logical workflow for the synthesis of an acid dye using an N-Ethyl-m-toluidine
derivative can be visualized as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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